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Compound of Interest

Compound Name: Etofenprox
CAS No.: 1705649-55-3
Cat. No.: B15553968
Get Quote
. J

This document provides essential safety and logistical procedures for the proper handling and
disposal of Etofenprox. Adherence to these guidelines is critical for ensuring personnel safety,
environmental protection, and regulatory compliance within a research environment. This guide
is intended for all researchers, scientists, and laboratory professionals who may handle this
substance.

Etofenprox is a broad-spectrum insecticide that, while demonstrating very low mammalian
toxicity, is classified as very toxic to aquatic life with long-lasting effects[1][2][3][4]. Therefore,
improper disposal can pose a significant environmental risk. All waste must be managed in
accordance with federal, state, and local regulations[1].

Immediate Safety and Handling Precautions

Before beginning any work involving Etofenprox, it is imperative to consult the specific Safety
Data Sheet (SDS) for the product in use.

Personal Protective Equipment (PPE)
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All personnel handling Etofenprox must wear the following appropriate PPE to avoid contact

with eyes, skin, or clothing[1][5]:

Gloves: Chemical-resistant gloves (e.g., nitrile rubber).
Eye Protection: Safety goggles or a face shield[1][5].
Protective Clothing: A lab coat or chemical-resistant apron[1][5].

Footwear: Closed-toe shoes.

Engineering Controls

Ventilation: Always handle Etofenprox in a well-ventilated area. For procedures that may
generate dust, mists, or vapors, use a chemical fume hood to minimize inhalation
exposure[1][6].

Safety Stations: An eyewash station and a safety shower must be readily accessible in the
immediate work areal6].

Spill Management Protocol

In the event of a spill, immediate and appropriate action must be taken to contain and clean the

area while ensuring personnel safety.

Evacuate and Secure: Alert personnel in the immediate area and restrict access. If the spill is
large or poses a respiratory hazard, evacuate the laboratory.

Remove Ignition Sources: Although Etofenprox has a high flash point, some formulations
may be combustible[1][2]. Remove all sources of ignition from the spill area[1].

Contain Spill: Prevent the spill from entering drains or waterways[1][6]. Use an inert, non-
combustible absorbent material such as sand, earth, or vermiculite to dike the spill[6].

Collect Waste: Carefully collect the absorbed material and contaminated soil or surfaces
using non-sparking tools. Place the material into a designated, sealable, and properly
labeled container for hazardous waste[6].
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o Decontaminate: Clean the spill area thoroughly with soap and water.

e Report: Report the incident to the laboratory supervisor or safety officer, as per institutional
policy.

Step-by-Step Disposal Protocol

The disposal of Etofenprox and its containers is strictly regulated. Do not dispose of
Etofenprox waste in household garbage or down the sanitary sewer[7].

Hazardous Waste Determination: Due to its environmental toxicity, any unused Etofenprox,
solutions containing it, and materials contaminated with it (e.g., absorbent from spills,
contaminated PPE) must be managed as hazardous waste.

Waste Segregation: Collect Etofenprox waste in a dedicated container. Do not mix with
other chemical waste streams unless authorized by your institution's environmental health
and safety (EHS) department.

Containerization: Use a chemically compatible, leak-proof container that can be securely
sealed. Ensure the container is in good condition, with no punctures or leaks[1].

Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"Etofenprox,” the CAS number (80844-07-1), and an indication of the associated hazards
(e.g., "Ecotoxic").

Storage: Store the sealed waste container in a designated, secure satellite accumulation
area or a central hazardous waste storage facility. The storage area should be cool, dry, and
away from direct sunlight and incompatible materials[5]. Use secondary containment to
prevent the spread of potential leaks.

Final Disposal: Arrange for the collection and disposal of the hazardous waste through your
institution's EHS department or a licensed hazardous waste disposal contractor. All disposal
must be carried out in accordance with local, regional, and national regulations[3].

Empty Containers: Empty containers may retain product residue and should be treated as
hazardous waste[3]. Do not reuse empty containers[5]. They should be triple-rinsed (if
appropriate for the formulation), with the rinsate collected as hazardous waste, and then
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disposed of according to institutional and local guidelines, which may include burning or
burying in an isolated area[3][5].

Quantitative Data Summary

The following table summarizes key quantitative data for Etofenprox, relevant to its
toxicological profile and environmental fate.

Parameter Value Species/Conditions Source
Acute Toxicity

Oral LDso >42,880 mg/kg Rat [5]
Dermal LDso >2,140 mg/kg Rat [5]
Inhalation LCso >5,900 mg/m3 Rat [5]

Environmental Fate

Hydrolytic Half-Life 259.9 days pH 7 [1]
Photolytic Half-Life 2.4 days pH 7 [1]
Aerobic Soil Half-Life 1-3 weeks - [5]

Procedural Workflow Diagram

The following diagram illustrates the logical workflow for the proper handling and disposal of
Etofenprox waste in a laboratory setting.
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Caption: Logical workflow for the safe handling and disposal of Etofenprox waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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